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Compound of Interest

Compound Name:
7-Hydroxyflavone-beta-D-

glucoside

CAS No.: 71802-05-6

Cat. No.: B600478 Get Quote

Topic: 7-Hydroxyflavone-beta-D-glucoside Proper Disposal Procedures CAS Number:

71802-05-6 Synonyms: 7-Glucosyloxyflavone; Flavone 7-O-

-D-glucoside Audience: Researchers, Laboratory Managers, and EHS Professionals

Executive Safety & Compliance Overview
As a Senior Application Scientist, I emphasize that while 7-Hydroxyflavone-beta-D-glucoside
is a glycoside derivative of 7-hydroxyflavone, it must be handled with the rigor applied to

bioactive organic standards. Although often less toxic than its aglycone counterpart due to

increased polarity and excretion potential, it remains a bioactive phytochemical used in

metabolic assays.

The Core Directive: Treat this compound as Hazardous Chemical Waste. Do not dispose of it

down the drain or in regular trash. The glucose moiety increases water solubility, making

improper disposal a significant groundwater contamination risk.
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Property Specification Operational Implication

Signal Word WARNING
Standard PPE (Gloves, Lab

Coat, Goggles) required.

GHS Hazards
H302 (Harmful if swallowed),

H315, H319

Avoid dust generation; do not

inhale powder.

Physical State Solid (Off-white powder)
High risk of static dispersal

during weighing.

Solubility DMSO, DMF, Water (partial)
Waste stream depends heavily

on the solvent matrix.

RCRA Status Not P-listed or U-listed

Waste Determination

Required: Classify based on

characteristics (e.g., ignitability

of solvent).

Waste Determination & Segregation Protocol
Effective disposal begins before the waste is generated. You must segregate waste based on

the matrix (Solid vs. Liquid) and the solvent used.

The "Cradle-to-Grave" Decision Logic
The following diagram illustrates the decision workflow for disposing of 7-Hydroxyflavone-
beta-D-glucoside in various experimental states.
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Waste Generation Source

Physical State?

Pure Solid / Contaminated Debris
(Weigh boats, wipes, expired stock)

Solid

Liquid Solution

Liquid

Stream A: Solid Hazardous Waste
(Incineration) Identify Solvent Matrix

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Organic
(DMSO, Methanol, Ethanol)

Flammable/Organic

Aqueous Buffer / Media
(<24% Alcohol)

Mostly Water

Stream B: Halogenated Waste Stream C: Non-Halogenated Waste
(High BTU Fuel Blending) Stream D: Aqueous Chemical Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating 7-Hydroxyflavone-beta-D-glucoside waste based on

physical state and solvent compatibility.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired Stock or
Spills)
Objective: Complete destruction via high-temperature incineration.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.

Labeling: Attach a hazardous waste tag immediately.

Chemical Name: Write out "7-Hydroxyflavone-beta-D-glucoside" (Do not use

abbreviations like "7-HF-Glc").

Hazard Checkbox: Mark "Toxic" and "Irritant".

Transfer:

Place the vial containing the substance directly into the waste container. Do not empty the

vial; disposing of the container and chemical together prevents dust exposure.

Include any contaminated spatulas, weigh boats, or gloves in the same container.

Final Disposition: Seal tightly. Request pickup for Incineration.

Scenario B: Disposal of Liquid Waste (Stock Solutions
in DMSO/Methanol)
Objective: Segregation for fuel blending or solvent recovery.

Compatibility Check: Ensure the waste container is compatible with the solvent (e.g., LDPE

is generally safe for alcohols; Glass or Fluorinated HDPE for halogenated solvents).

Segregation:

If in DMSO/Methanol/Ethanol: Pour into the Non-Halogenated Organic Waste carboy.

If in Acetonitrile: Pour into Non-Halogenated (unless mixed with acids).

Rinsing: Triple rinse the original empty stock vial with the compatible solvent and add the

rinsate to the waste container.

Labeling: Ensure the tag lists the solvent percentages (e.g., "99% Methanol, <1% 7-
Hydroxyflavone-beta-D-glucoside").
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Scenario C: Disposal of Aqueous Waste (Cell Culture
Media/Buffers)
Objective: Prevent environmental release.

Do Not Autoclave: Do not autoclave media containing this compound if it is mixed with

volatile solvents or if chemical stability is unknown (thermal decomposition can produce

unknown byproducts).

Collection: Collect all media/buffers in a dedicated Aqueous Chemical Waste carboy.

Deactivation (Optional): If the media contains biological agents (cells/viruses) and this

chemical:

Chemically disinfect (e.g., add bleach to 10% final concentration) ONLY IF you have

verified that bleach does not react dangerously with other media components.

Preferred: Collect as "Mixed Chemical/Biological Waste" and incinerate.

Emergency Spill Response Protocol
In the event of a powder spill outside of a containment hood:

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE Up: Wear nitrile gloves (double gloved), safety goggles, and an N95 respirator (or half-

mask) to prevent inhalation of dust.

Contain: Cover the spill with a damp paper towel to prevent dust dispersion. Do not dry

sweep.

Clean:

Wipe up the solid material using the damp towels.

Clean the surface with soap and water, followed by an ethanol wipe to remove organic

residues.
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Dispose: Place all cleanup materials (towels, gloves) into a clear plastic bag, seal it, and

place it inside the Solid Hazardous Waste container.

Regulatory & Compliance Context
US EPA (RCRA)

Waste Coding: This compound is not specifically listed (P or U list). However, the mixture

determines the code.

If dissolved in Methanol: D001 (Ignitable).

If pure solid: Classify as Non-Regulated Chemical Waste (federal) or State-Regulated

Hazardous Waste (e.g., California).

Best Practice: Always manage as hazardous waste to avoid "dilution as the solution to

pollution" violations.

European Union (REACH/ECHA)
Dispose of according to European Waste Catalogue (EWC) codes.

16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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